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Compound of Interest

Compound Name: Ac-DEVDD-TPP

Cat. No.: B15610493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated intracellular

localization of the synthetic molecule Acetyl-L-α-aspartyl-L-α-glutamyl-L-valyl-N-(4-oxo-4-

(triphenyl-λ⁵-phosphanyl)butyl)-L-α-aspartamide (Ac-DEVDD-TPP). This molecule is designed

as a probe to investigate the induction of apoptosis at a subcellular level, specifically within the

mitochondria.

The guide is structured to provide a deep understanding of the principles behind the molecule's

design, its expected mechanism of action, and the experimental protocols required to verify its

intracellular localization and function.

Core Concept: A Mitochondria-Targeted Apoptosis
Probe
Ac-DEVDD-TPP is a synthetic construct engineered to investigate the activity of caspase-3, a

key executioner enzyme in the apoptotic pathway, directly within the mitochondria. The

molecule's design incorporates two key functional moieties:

Ac-DEVD: This tetrapeptide sequence (Acetyl-Asp-Glu-Val-Asp) is a well-established

recognition and cleavage site for caspase-3. In the context of a probe, this sequence can be

linked to a reporter molecule to signal caspase-3 activity.
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Triphenylphosphonium (TPP): This lipophilic cation serves as a mitochondrial targeting

signal. Due to the significant negative membrane potential across the inner mitochondrial

membrane, TPP and its conjugates accumulate several hundred-fold within the mitochondrial

matrix compared to the cytoplasm.[1][2][3]

The conjugation of the DEVD peptide to TPP is intended to deliver the caspase-3 substrate

specifically to the mitochondria, allowing for the sensitive detection of apoptosis initiation within

this organelle.

Expected Intracellular Localization and Mechanism
of Action
The intracellular journey of Ac-DEVDD-TPP is expected to follow a distinct path, driven by the

physicochemical properties of the TPP moiety.

Signaling Pathway for Ac-DEVDD-TPP Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Exploiting mitochondrial targeting signal(s), TPP and bis-TPP, for eradicating cancer stem
cells (CSCs) - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15610493?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610493?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/267308347_379128_Mitochondrial_Targeting_with_Triphenylphosphonium_TPP-Conjugated_and_TPP-Peg-Conjugated_PAMAM_Dendrimer_Nanocarriers
https://pmc.ncbi.nlm.nih.gov/articles/PMC5842849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5842849/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Mitochondria-Targeted Triphenylphosphonium-Based Compounds: Syntheses,
Mechanisms of Action, and Therapeutic and Diagnostic Applications - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Intracellular
Localization of Ac-DEVD-TPP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610493#intracellular-localization-of-ac-devdd-tpp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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